Cas no 2137615-59-7 (Hept-6-yne-1-sulfonyl chloride)

• Product Name: Hept-6-yne-1-sulfonyl chloride
• CAS No: 2137615-59-7
• MF: C₇H₁₁ClO₂S
• MW: 194.679040193558
• CID: 5777127
• PubChem ID: 165870315
• Update Time: 2025-05-20

Hept-6-yne-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• hept-6-yne-1-sulfonyl chloride
• 2137615-59-7
• EN300-1120647
• Hept-6-yne-1-sulfonyl chloride

• Inchi： 1S/C7H11ClO2S/c1-2-3-4-5-6-7-11(8,9)10/h1H,3-7H2
• InChI Key： XBPLCWBOOCICJY-UHFFFAOYSA-N
• SMILES： ClS(CCCCCC#C)(=O)=O

Computed Properties

• Exact Mass: 194.0168285g/mol
• Monoisotopic Mass: 194.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Additional information on Hept-6-yne-1-sulfonyl chloride

Hept-6-yne-1-sulfonyl chloride (CAS No: 2137615-59-7)

Hept-6-yne-1-sulfonyl chloride, also known by its CAS number 2137615-59-7, is a unique chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, characterized by its sulfonyl chloride functional group and a terminal alkyne moiety, exhibits a range of interesting chemical properties that make it valuable in various applications. Recent advancements in synthetic chemistry have further highlighted its potential in the development of novel materials and pharmaceutical agents.

The structure of Hept-6-yne-1-sulfonyl chloride consists of a seven-carbon chain with a triple bond at the sixth position and a sulfonyl chloride group at the first carbon. This configuration imparts unique reactivity to the molecule, particularly in nucleophilic substitution reactions. The sulfonyl chloride group is highly reactive and can undergo various transformations, such as hydrolysis to form sulfonic acids or substitution with other nucleophiles to generate derivatives with diverse functionalities.

Recent studies have explored the use of Hept-6-yne-1-sulfonyl chloride in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as a precursor for the preparation of sulfonamide derivatives, which are known for their pharmacological activities. The triple bond in the molecule provides an additional site for functionalization, enabling the construction of complex molecular architectures with tailored properties.

In terms of synthesis, Hept-6-yne-1-sulfonyl chloride can be prepared via several routes, including the reaction of hept-6-yne with sulfur dichloride (SOCl₂) under specific conditions. This method ensures high yields and purity, making it suitable for large-scale production. The compound's stability under various reaction conditions has also been extensively studied, providing insights into its suitability for different synthetic pathways.

The application of Hept-6-yne-1-sulfonyl chloride extends beyond organic synthesis. It has been employed as an intermediate in the preparation of advanced materials, such as polymers and surfactants. Its ability to undergo both nucleophilic substitution and alkyne chemistry makes it a versatile building block in material science.

In conclusion, Hept-6-yne-1-sulfonyl chloride (CAS No: 2137615-59-7) is a multifaceted compound with promising applications in organic synthesis, drug discovery, and materials science. Its unique chemical properties and reactivity continue to drive innovative research, positioning it as a valuable tool in modern chemistry.